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Compound of Interest

Compound Name: AG3.0

Cat. No.: B12389259 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction
The AG3.0 antibody is a murine monoclonal antibody that specifically targets the p24 capsid

protein of Human Immunodeficiency Virus type 1 (HIV-1). This antibody is a critical tool for the

detection and quantification of HIV-1 infected cells. The p24 protein is an essential structural

component of the viral core, and its detection is a reliable indicator of active viral replication.

The AG3.0 antibody exhibits broad reactivity, recognizing the Gag capsid protein (p24-27) and

its precursors in HIV-1, HIV-2, and Simian Immunodeficiency Virus (SIV). This wide-ranging

specificity makes it a valuable reagent for lentivirus research.

Flow cytometry, a powerful technique for single-cell analysis, can be coupled with the AG3.0
antibody to identify and characterize HIV-1 infected cell populations within a heterogeneous

sample. This application is particularly relevant for monitoring viral load, evaluating the efficacy

of antiviral therapies, and studying the dynamics of viral reservoirs. As p24 is an intracellular

protein, successful staining requires cell fixation and permeabilization to allow the AG3.0
antibody to access its target within the cell.
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Property Specification

Antibody Name AG3.0

Target Antigen HIV-1 p24 Capsid Protein

Clonality Monoclonal

Clone ID AG3.0

Host Species Mouse

Isotype IgG1

Reactivity HIV-1, HIV-2, SIV

Applications
ELISA, Western Blot, Flow Cytometry

(Intracellular)

Experimental Protocol: Intracellular Staining of HIV-
1 p24 with AG3.0 Antibody for Flow Cytometry
This protocol provides a step-by-step guide for the intracellular staining of HIV-1 p24 in

peripheral blood mononuclear cells (PBMCs) or cultured cells using the AG3.0 antibody.

I. Required Materials
Antibodies:

Primary Antibody: Mouse Anti-HIV-1 p24 (Clone: AG3.0)

Fluorochrome-conjugated secondary antibody (e.g., Goat anti-mouse IgG (H+L) Cross-

Adsorbed Secondary Antibody, Alexa Fluor™ 488)

(Optional) Fluorochrome-conjugated primary AG3.0 antibody if available.

(Optional) Cell surface marker antibodies (e.g., anti-CD4, anti-CD8) for multi-color

analysis.

Isotype control: Mouse IgG1 isotype control.
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Reagents:

Phosphate-Buffered Saline (PBS)

Fixation Buffer (e.g., 2-4% paraformaldehyde in PBS)

Permeabilization Buffer (e.g., 0.1-0.5% Saponin or Triton™ X-100 in PBS)

Staining Buffer (e.g., PBS with 2% Fetal Bovine Serum (FBS) and 0.1% sodium azide)

(Optional) LIVE/DEAD™ Fixable Viability Stain

Equipment:

Flow cytometer

Centrifuge

Vortex mixer

Pipettes and tips

Flow cytometry tubes

II. Experimental Workflow Diagram
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Cell Preparation
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Intracellular Staining
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(Optional)
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Wash with PBS

Permeabilization
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Primary Antibody Incubation
(AG3.0)
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Wash with Permeabilization Buffer

Resuspend in Staining Buffer
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Viral Entry

Integration & Transcription

Viral Production

Detection Point

1. HIV-1 Binding & Fusion

2. Uncoating & Reverse Transcription

3. Nuclear Import & Integration

4. Transcription of Viral Genome

5. Translation of Viral Proteins (incl. p24)

6. Viral Assembly AG3.0 Antibody detects p24

7. Budding & Maturation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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